N-(5-(2-Furanylmethylene)-4-oxo-2-thioxo-3-thiazolidinyl)-4-pyridinecarboxamide

• IUPAC Name: N-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H9N3O3S2/c18-12(9-3-5-15-6-4-9)16-17-13(19)11(22-14(17)21)8-10-2-1-7-20-10/h1-8H,(H,16,18)/b11-8+
• InChI Key: GQDSXMRCQWOMTQ-DHZHZOJOSA-N
• Canonical SMILES: C1=COC(=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=NC=C3
• Isomeric SMILES: C1=COC(=C1)/C=C/2\C(=O)N(C(=S)S2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C14H9N3O3S2
• Molecular Weight: 331.4 g/mol
• CAS RN: 72732-41-3

Description

This compound is a complex organic molecule that contains several functional groups, including a furan ring, a thiazolidine ring, a pyridine ring, and an amide group. These functional groups suggest that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazolidine ring, the introduction of the furan ring, and the formation of the amide bond. The exact synthesis would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. The presence of the rings in the structure could lead to some rigidity in the molecule, while the amide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the other reactants present. The amide group could be hydrolyzed under acidic or basic conditions to form a carboxylic acid and an amine. The rings in the structure could also participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group could make this compound somewhat soluble in water, while the presence of the nonpolar rings could make it soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it is intended to be used as a drug, it could interact with biological molecules in the body to exert its effects.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. This could include wearing protective clothing and eye protection, and working in a well-ventilated area.

Future Directions

The study of this compound could lead to new insights in various fields, such as organic chemistry, medicinal chemistry, and materials science. Future research could explore its potential uses, its reactivity with other compounds, and its physical and chemical properties.